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Compound of Interest

Compound Name: Angiostat

Cat. No.: B1168228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical information for the handling and

disposal of Ovalicin, a potent angiogenesis inhibitor. The following procedural guidance is

intended to ensure the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling
Given that "Angiostat" is identified as Ovalicin (CAS 121938-23-6), a potent angiogenesis

inhibitor, it is imperative to handle this compound with appropriate caution to minimize

exposure. The following personal protective equipment is recommended for all procedures

involving Ovalicin in solid or solution form.
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PPE Category Item Specification Rationale

Hand Protection Nitrile Gloves
Double-gloving

recommended.

Prevents skin contact

with the compound.

Double-gloving

provides an extra

layer of protection in

case of a breach in

the outer glove.

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified.

Protects eyes from

splashes or airborne

particles of the

compound.

Body Protection Laboratory Coat Fully buttoned.

Prevents

contamination of

personal clothing.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved.

Recommended when

handling the solid

compound to prevent

inhalation of airborne

particles.

Handling Procedures:

Ventilation: Handle Ovalicin in a well-ventilated area, preferably within a chemical fume

hood, especially when working with the solid form or preparing stock solutions.

Avoid Dust Formation: When working with powdered Ovalicin, handle it carefully to avoid

generating dust.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where Ovalicin is handled. Wash hands thoroughly after handling.

Emergency Procedures
First Aid Measures:
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Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact: In case of eye contact, rinse immediately with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Seek immediate medical attention.

Spill Response:

Small Spills (Solid): Gently sweep up the material, avoiding dust generation. Place in a

sealed, labeled container for disposal.

Small Spills (Liquid): Absorb with an inert material (e.g., sand, vermiculite) and place in a

sealed, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and follow the procedures for small spills. Prevent the material from entering

drains or waterways.

Disposal Plan
All waste materials contaminated with Ovalicin should be treated as hazardous chemical waste.

Solid Waste: Collect solid Ovalicin waste and any contaminated consumables (e.g., weigh

boats, pipette tips) in a clearly labeled, sealed container.

Liquid Waste: Collect liquid waste containing Ovalicin in a clearly labeled, sealed, and leak-

proof container.

Disposal Route: Dispose of all Ovalicin waste in accordance with local, state, and federal

regulations for hazardous chemical waste. Consult your institution's Environmental Health
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and Safety (EHS) department for specific guidelines.

Mechanism of Action and Experimental Workflow
Ovalicin is a potent, irreversible inhibitor of Methionine Aminopeptidase 2 (MetAP2).[1][2][3][4]

[5][6][7] This enzyme is crucial for the post-translational processing of proteins by cleaving the

N-terminal methionine. Inhibition of MetAP2 in endothelial cells leads to cell cycle arrest and

the suppression of proliferation, thereby inhibiting angiogenesis.[1][2][4][5][6]
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Click to download full resolution via product page

Caption: Mechanism of action of Ovalicin in inhibiting angiogenesis.

Experimental Protocol: In Vitro Angiogenesis Assay
(Tube Formation)
This protocol outlines a common method to assess the anti-angiogenic effects of Ovalicin using

an in vitro tube formation assay with Human Umbilical Vein Endothelial Cells (HUVECs).

Preparation of Matrigel:

Thaw Matrigel on ice overnight at 4°C.

Pipette 50 µL of Matrigel into each well of a pre-chilled 96-well plate.

Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

Cell Seeding and Treatment:

Harvest HUVECs and resuspend them in complete endothelial cell growth medium.

Seed 1 x 10^4 HUVECs into each Matrigel-coated well.

Treat the cells with varying concentrations of Ovalicin (e.g., 0.1, 1, 10, 100 nM) or a

vehicle control (e.g., DMSO).

Incubation and Visualization:

Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 4-18 hours.

Monitor the formation of capillary-like structures (tubes) using a microscope.

Capture images of the tube networks in each well.

Quantification:
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Quantify the extent of tube formation by measuring parameters such as total tube length,

number of junctions, and number of loops using image analysis software (e.g., ImageJ

with the Angiogenesis Analyzer plugin).

Data Analysis:

Compare the quantitative data from the Ovalicin-treated groups to the vehicle control to

determine the dose-dependent inhibitory effect on tube formation.

Preparation Experiment Analysis

Coat 96-well plate
with Matrigel Seed HUVECs Treat with Ovalicin

or Vehicle Incubate (4-18h) Microscopy Imaging Quantify Tube Formation Data Analysis
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Caption: Workflow for an in vitro tube formation assay with Ovalicin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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